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Compound of Interest

Compound Name:
2,4,4'-Trichloro-1,1'-biphenyl-

13C12

Cat. No.: B13850002 Get Quote

An In-depth Technical Guide on the Certificate of Analysis for 2,4,4'-Trichloro-1,1'-biphenyl-

¹³C₁₂

This technical guide provides a comprehensive overview of the typical data and methodologies

presented in a Certificate of Analysis (CoA) for the isotopically labeled internal standard, 2,4,4'-

Trichloro-1,1'-biphenyl-¹³C₁₂. This compound, a ¹³C-labeled analog of PCB 28, is crucial for the

accurate quantification of polychlorinated biphenyls (PCBs) in environmental and biological

samples. Its use as an internal standard allows for the correction of analyte losses during

sample preparation and instrumental analysis, ensuring high-quality data for researchers,

scientists, and drug development professionals.

Compound Information
Chemical Name: 2,4,4'-Trichloro-1,1'-biphenyl-¹³C₁₂

Synonyms: PCB 28-¹³C₁₂, 2,4,4'-Trichlorobiphenyl-¹³C₁₂

CAS Number: 208263-76-7[1][2][3]

Molecular Formula: ¹³C₁₂H₇Cl₃[1]

Molecular Weight: 269.45 g/mol [1]
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Quantitative Data Summary
The following table summarizes the key quantitative data typically found on a Certificate of

Analysis for a solution of 2,4,4'-Trichloro-1,1'-biphenyl-¹³C₁₂. This data is critical for the

preparation of calibration standards and for ensuring the accuracy of analytical measurements.

Parameter Specification Method

Purity ≥99% (Isotopic)
Gas Chromatography-Mass

Spectrometry (GC-MS)

Concentration 40 ± 2 µg/mL
Gravimetric preparation / GC-

MS verification

Solvent Nonane or Isooctane Not Applicable

Isotopic Enrichment ≥99 atom % ¹³C Mass Spectrometry

Physical State Solution Visual Inspection

Storage Condition
Room temperature, away from

light

Manufacturer's

Recommendation

Experimental Protocols
The certification of this reference material relies on precise and validated analytical

methodologies. Below are detailed protocols for the key experiments used to determine the

purity and concentration of 2,4,4'-Trichloro-1,1'-biphenyl-¹³C₁₂.

Purity Determination by Gas Chromatography-Mass
Spectrometry (GC-MS)
This method is used to assess the chemical and isotopic purity of the standard by separating it

from any potential impurities.

Instrumentation: A high-resolution gas chromatograph coupled to a mass spectrometer is

utilized.
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Chromatographic Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID,

0.25 µm film thickness) is typically employed for the separation of PCB congeners.

Carrier Gas: Helium is used as the carrier gas at a constant flow rate (e.g., 1.2 mL/min).

Oven Temperature Program:

Initial temperature: 100°C, hold for 2 minutes.

Ramp 1: Increase to 200°C at a rate of 15°C/min.

Ramp 2: Increase to 300°C at a rate of 5°C/min.

Final hold: Hold at 300°C for 5 minutes.

Injection: 1 µL of the sample is injected in splitless mode with an injector temperature of

280°C.

Mass Spectrometer Settings:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Mode: Full scan from m/z 50 to 450 to identify any impurities.

Selected Ion Monitoring (SIM): Monitoring of characteristic ions for the labeled compound

and any potential unlabeled impurities.

Data Analysis: Purity is calculated based on the area percentage of the main peak

corresponding to 2,4,4'-Trichloro-1,1'-biphenyl-¹³C₁₂ relative to all other peaks in the

chromatogram.

Concentration Verification
The concentration of the standard solution is certified through a combination of gravimetric

preparation and analytical verification.

Gravimetric Preparation: A precise mass of the neat 2,4,4'-Trichloro-1,1'-biphenyl-¹³C₁₂ is

accurately weighed using a calibrated microbalance. This material is then dissolved in a
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known volume of high-purity solvent (e.g., nonane or isooctane) using Class A volumetric

flasks.

Analytical Verification (GC-MS): The concentration of the prepared solution is verified by GC-

MS against an independently prepared calibration curve using a certified reference material.

This confirms the accuracy of the gravimetric preparation.

Visualizations
Analytical Workflow for Certification
The following diagram illustrates the logical workflow for the certification of a 2,4,4'-Trichloro-

1,1'-biphenyl-¹³C₁₂ reference standard.
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Caption: Certification workflow for the PCB 28-¹³C₁₂ standard.

Use in Isotope Dilution Analysis
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This diagram shows the role of 2,4,4'-Trichloro-1,1'-biphenyl-¹³C₁₂ as an internal standard in a

typical isotope dilution mass spectrometry (IDMS) experiment for the quantification of native

PCB 28.
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Caption: Isotope dilution workflow using the labeled PCB 28 standard.

This technical guide provides the essential information and methodologies associated with the

Certificate of Analysis for 2,4,4'-Trichloro-1,1'-biphenyl-¹³C₁₂, offering a valuable resource for its
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proper application in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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